Cas no 2101196-61-4 (4-amino-N-[2-(diethylamino)ethyl]-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-N-[2-(diethylamino)ethyl]-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide
• CAS No: 2101196-61-4
• MF: C₁₂H₂₁F₂N₅O
• MW: 289.324848890305
• CID: 5154428
• Update Time: 2025-10-30

4-amino-N-[2-(diethylamino)ethyl]-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[2-(diethylamino)ethyl]-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(diethylamino)ethyl]-1-(2,2-difluoroethyl)-

• Inchi： 1S/C12H21F2N5O/c1-3-18(4-2)6-5-16-12(20)11-9(15)7-17-19(11)8-10(13)14/h7,10H,3-6,8,15H2,1-2H3,(H,16,20)
• InChI Key： BSTUBYVDNXDWMK-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C(C(NCCN(CC)CC)=O)=C(N)C=N1

Additional information on 4-amino-N-[2-(diethylamino)ethyl]-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of 4-amino-N-[2-(diethylamino)ethyl]-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide (CAS No. 2101196-61-4)

The compound 4-amino-N-[2-(diethylamino)ethyl]-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide (CAS No. 2101196-61-4) is a specialized pyrazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a difluoroethyl group and a diethylaminoethyl side chain, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its carboxamide functionality, which enhances binding affinity.

In recent years, the demand for novel heterocyclic compounds like this one has surged, driven by advancements in precision medicine and targeted therapy. The compound’s CAS No. 2101196-61-4 is frequently searched in academic databases, reflecting its relevance in kinase inhibition studies and cancer research. Its pyrazole core is a common motif in FDA-approved drugs, underscoring its therapeutic versatility. Scientists are particularly intrigued by its potential to modulate signal transduction pathways, a hot topic in biomedical innovation.

From a synthetic perspective, the incorporation of a 2,2-difluoroethyl group introduces enhanced metabolic stability, a key consideration in drug design. This aligns with current trends in ADME optimization (Absorption, Distribution, Metabolism, and Excretion), a frequent search term among pharmacologists. The diethylaminoethyl moiety further contributes to solubility and bioavailability, addressing common challenges in small-molecule development. These attributes make the compound a promising candidate for high-throughput screening (HTS) campaigns.

The compound’s nomenclature, 4-amino-N-[2-(diethylamino)ethyl]-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide, may seem complex, but each segment reflects its functional importance. For instance, the 4-amino group is critical for hydrogen bonding interactions, while the carboxamide linker facilitates scaffold diversification. Such features are often discussed in structure-activity relationship (SAR) studies, a trending topic in cheminformatics forums.

Beyond its biochemical applications, this compound has garnered attention in material science due to its potential as a fluorescent probe or ligand in sensor development. The difluoroethyl group’s electronegativity could be exploited in designing smart materials, a niche yet growing field. This interdisciplinary appeal is reflected in search queries combining terms like “pyrazole derivatives” and “molecular sensors”.

In summary, 4-amino-N-[2-(diethylamino)ethyl]-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxamide represents a multifaceted tool for researchers. Its CAS No. 2101196-61-4 serves as a gateway to exploring its therapeutic, diagnostic, and material applications. As the scientific community continues to prioritize molecular diversity and functional innovation, this compound is poised to remain a focal point in cutting-edge research.